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Compound of Interest

Tetraethylammonium chloride
Compound Name:
hydrate

Cat. No.: B1357171

Introduction

Tetraethylammonium (TEA) chloride is a quaternary ammonium compound widely utilized in
biomedical research and drug development.[1][2] Its primary application is as a non-selective
blocker of potassium (K+) channels, which makes it an invaluable tool for studying the
physiology of excitable tissues like nerves and muscles.[3][4] It is also used in studies of
organic cation transporters and as a phase-transfer catalyst in organic synthesis.[1][5] TEA
chloride is a hygroscopic, crystalline solid that is highly soluble in water and other polar
solvents.[1][6][7] This document provides a detailed protocol for the preparation, storage, and
safe handling of a stock solution of Tetraethylammonium chloride hydrate.

Data Summary

Quantitative data for Tetraethylammonium chloride hydrate is summarized in the table
below. It is critical to consult the Certificate of Analysis for the specific lot number being used,
as the degree of hydration affects the molecular weight.
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Property Value References
Molecular Formula (C2H5)4aN(Cl) - xH20 [8]
Molecular Weight Anhydrous: 165.70 g/mol [4]18]
Monohydrate: 183.72 g/mol [9][10]
White to colorless crystalline
Appearance _ [1][6]
solid
Solubility in Water 1,595.54 g/L at 25°C
- Stable under normal ambient
Stability [71[11][12]

conditions

Stock Solution Storage

-20°C for up to 1 month

[5]

-80°C for up to 6 months

[5]

CAS Number

56-34-8 (Anhydrous)

[8]

68696-18-4 (Monohydrate)

[°]

Experimental Protocol

This protocol details the steps for preparing a stock solution of Tetraethylammonium chloride
hydrate. The example calculation is for a 1 M solution using Tetraethylammonium chloride
monohydrate.

1. Materials and Equipment

o Tetraethylammonium chloride hydrate (purity >97%)[8]
o High-purity water (ultrapure, deionized, or distilled)

e Analytical balance

» Weigh boat or paper

e Glass beaker
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e Volumetric flask (Class A)

e Magnetic stirrer and stir bar

e Spatula

o Wash bottle with high-purity water

e Personal Protective Equipment (PPE): Safety glasses, lab coat, and nitrile gloves[8][13]
o (Optional) 0.22 um syringe filter for sterile applications[5]

» (Optional) Sterile conical tubes for aliquoting and storage

2. Safety Precautions

o Tetraethylammonium chloride hydrate causes skin irritation and serious eye irritation.[8]
[11] It may also cause respiratory irritation if inhaled as a dust.[9][14]

e Always handle the compound in a well-ventilated area or a chemical fume hood to minimize
dust generation and inhalation.[13][15]

o Wear appropriate PPE, including a lab coat, safety goggles, and gloves, at all times.[16]

 In case of contact with eyes, rinse cautiously with water for several minutes.[11] If skin
contact occurs, wash with plenty of soap and water.[16]

e Wash hands thoroughly after handling the substance.[11][13]

3. Step-by-Step Preparation Procedure

Step 1: Calculate the Required Mass

o Determine the desired concentration (Molarity, M) and final volume (V) of the stock solution.

« ldentify the correct molecular weight (MW) from the Certificate of Analysis for your specific lot
of Tetraethylammonium chloride hydrate. Use the molecular weight for the hydrated form
(e.g., monohydrate: 183.72 g/mol ).[9][10]
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o Calculate the mass (m) of the compound required using the formula:
o m(g) =M (mol/L) x V (L) x MW (. g/mol )
Example Calculation for 100 mL of a 1 M solution using the monohydrate form:
o m=1mol/L*0.100 L * 183.72 g/mol = 18.372 g

Step 2: Weigh the Compound

» Place a weigh boat on the analytical balance and tare it.

o Carefully weigh the calculated mass of the Tetraethylammonium chloride hydrate powder.
Since the compound is hygroscopic (readily absorbs moisture from the air), perform this step
efficiently to ensure accuracy.[6][7]

Step 3: Dissolve the Compound

o Add approximately 70-80% of the final desired volume of high-purity water to a beaker
containing a magnetic stir bar.

» Place the beaker on a magnetic stirrer and start stirring at a moderate speed.

o Slowly add the weighed Tetraethylammonium chloride hydrate powder to the vortex of the
stirring water.

o Continue stirring until the powder is completely dissolved. The solution should be clear and
colorless.[2]

Step 4: Adjust to Final Volume

» Carefully transfer the dissolved solution from the beaker into the appropriate size volumetric
flask.

e Rinse the beaker with a small amount of high-purity water and add the rinsate to the
volumetric flask to ensure a complete transfer of the solute. Repeat this step twice.
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e Add high-purity water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

e Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.
Step 5: Sterilization and Storage (as needed)

» For biological applications requiring sterility, filter the stock solution through a 0.22 pm
syringe filter into a sterile container.[5]

» Dispense the stock solution into smaller, single-use aliquots in sterile tubes. This prevents
contamination and degradation from repeated freeze-thaw cycles.[5]

o Label each aliquot clearly with the compound name, concentration, and preparation date.

o Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term
storage (up to six months).[5]

Workflow Diagram
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Preparation

Start: Define Concentration & Volume

1. Calculate Required Mass
(m=M xV x MW)

'

2. Weigh Hygroscopic Powder
Accurately and Efficiently

'

3. Dissolve in ~80% of Solvent
(Use Magnetic Stirrer)

4. Transfer to Volumetric Flask
& Adjust to Final Volume

'

5. Mix Thoroughly by Inversion

Final Steps

Sterile Application?

6a. Sterile Filter (0.22 um)

\

6b. Aliquot into Tubes

l

7. Label and Store
(-20°C or -80°C)

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of Tetraethylammonium chloride hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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